Cas no 863222-24-6 (2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate)

2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate structure
863222-24-6 structure
Product Name:2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate
CAS No:863222-24-6
MF:C13H24N2O2
MW:240.341863632202
CID:1848642
PubChem ID:68426592
Update Time:2025-04-21

2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate
    • CS-0036136
    • SCHEMBL2881367
    • racemic cis-Octahydro-pyrrolo[3,4-d]azepine-6-carboxylic acid tert-butyl ester
    • 863222-24-6
    • rel-tert-Butyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate
    • CIS-6-BOC-OCTAHYDRO-PYRROLO[3,4-D]AZEPINE
    • P10758
    • starbld0001348
    • BAC01307
    • Inchi: 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-6-4-10-8-14-9-11(10)5-7-15/h10-11,14H,4-9H2,1-3H3/t10-,11+
    • InChI Key: BQMAENMWXMYUEV-PHIMTYICSA-N
    • SMILES: O(C(C)(C)C)C(N1CC[C@@H]2CNC[C@@H]2CC1)=O

Computed Properties

  • Exact Mass: 240.183778013g/mol
  • Monoisotopic Mass: 240.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.6Ų
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